Cas no 1891157-65-5 (2-(Thian-4-yl)propane-1,3-diol)

• Product Name: 2-(Thian-4-yl)propane-1,3-diol
• CAS No: 1891157-65-5
• MF: C₈H₁₆O₂S
• MW: 176.276441574097
• CID: 5698640
• PubChem ID: 117239476
• Update Time: 2025-06-10

2-(Thian-4-yl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1891157-65-5
• 2-(Thian-4-yl)propane-1,3-diol
• EN300-1459181

• Inchi： 1S/C8H16O2S/c9-5-8(6-10)7-1-3-11-4-2-7/h7-10H,1-6H2
• InChI Key： LBQCKESYHOLWIB-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)C(CO)CO

Computed Properties

• Exact Mass: 176.08710092g/mol
• Monoisotopic Mass: 176.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 98.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 65.8Ų

Additional information on 2-(Thian-4-yl)propane-1,3-diol

2-(Thian-4-yl)propane-1,3-diol: A Comprehensive Overview

2-(Thian-4-yl)propane-1,3-diol, also known by its CAS registry number 1891157-65-5, is a unique organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound, characterized by its thiane ring structure and diol functional groups, has garnered significant attention due to its versatile properties and potential for innovative applications. In this article, we will delve into the structural features, synthesis methods, and recent advancements in the utilization of 2-(Thian-4-yl)propane-1,3-diol.

The molecular structure of 2-(Thian-4-yl)propane-1,3-diol consists of a thiane ring (a sulfur-containing six-membered ring) attached to a propane backbone with hydroxyl groups at positions 1 and 3. This configuration imparts the compound with unique electronic and steric properties, making it an attractive candidate for various chemical reactions. Recent studies have highlighted its role as a building block in the synthesis of complex organic molecules, particularly in the development of bioactive compounds.

One of the most notable aspects of 2-(Thian-4-yl)propane-1,3-diol is its ability to participate in nucleophilic substitution reactions. Researchers have demonstrated that the sulfur atom in the thiane ring can act as a nucleophile under specific conditions, enabling the formation of diverse derivatives. This property has been leveraged in the design of novel materials for drug delivery systems and advanced polymers.

Moreover, 2-(Thian-4-yl)propane-1,3-diol has shown promise in the field of green chemistry. Its ability to undergo catalytic transformations under mild conditions aligns with the growing demand for sustainable chemical processes. Recent breakthroughs in asymmetric synthesis using this compound have opened new avenues for producing enantiomerically pure compounds, which are crucial in pharmaceutical development.

The synthesis of 2-(Thian-4-yl)propane-1,3-diol typically involves multi-step reactions that require precise control over reaction conditions. A common approach involves the coupling of thiols with aldehydes or ketones followed by hydroxylation to introduce the diol groups. Advances in catalytic systems have significantly improved the yield and selectivity of these reactions, making large-scale production more feasible.

In terms of applications, 2-(Thian-4-yl)propane-1,3-diol has found utility in various industries. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive molecules targeting diseases such as cancer and neurodegenerative disorders. Its role as a chiral auxiliary has also been explored, enabling the construction of complex stereochemical frameworks.

Recent research has also explored the use of 2-(Thian-4-yllpropane-l ,3-diol in materials science. Its sulfur-containing structure makes it suitable for applications in sulfur-based batteries and as a precursor for advanced sulfur-containing polymers. These developments underscore its potential to contribute to emerging energy storage technologies.

In conclusion, 2-(Thian-l ,4-yllpropane-l ,3-diol (CAS No. 189l l57 -65 -5) is a multifaceted compound with significant potential across various scientific domains. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry and beyond.